Cas no 2751-84-0 (2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole)
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromophenyl)-1-methyl-1H-benzo[d]imidazole
- 2-(4-bromophenyl)-1-methylbenzimidazole
- CS-0300849
- Z56766675
- DTXSID70364126
- 2-(4-bromophenyl)-1-methyl-benzo[d]imidazole
- AS-5923
- 1H-Benzimidazole, 2-(4-bromophenyl)-1-methyl-
- 2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole
- 2751-84-0
- MFCD00159942
- 2-(4-BROMOPHENYL)-1-METHYL-1,3-BENZODIAZOLE
- 2-(4-bromophenyl)-1-methyl-1H-1,3-benzodiazole
- XPXNKRFZASEACQ-UHFFFAOYSA-N
- SCHEMBL2951391
- 1-METHYL-2-(4'-BROMOPHENYL)BENZIMIDAZOLE
- AKOS001012625
- F16840
-
- MDL: MFCD00159942
- Inchi: 1S/C14H11BrN2/c1-17-13-5-3-2-4-12(13)16-14(17)10-6-8-11(15)9-7-10/h2-9H,1H3
- InChI Key: XPXNKRFZASEACQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NC2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 286.01063
- Monoisotopic Mass: 286.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 419.9±47.0 °C at 760 mmHg
- Flash Point: 207.7±29.3 °C
- PSA: 17.82
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154482-1g |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole |
2751-84-0 | 95% | 1g |
$557 | 2021-06-09 | |
| abcr | AB302544-1 g |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole; 95% |
2751-84-0 | 1 g |
€252.10 | 2023-07-20 | ||
| abcr | AB302544-5 g |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole; 95% |
2751-84-0 | 5 g |
€811.00 | 2023-07-20 | ||
| Chemenu | CM154482-1g |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole |
2751-84-0 | 95% | 1g |
$770 | 2024-07-28 | |
| Chemenu | CM154482-5g |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole |
2751-84-0 | 95% | 5g |
$*** | 2023-03-31 | |
| TRC | B115380-250mg |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole |
2751-84-0 | 250mg |
$ 420.00 | 2022-06-07 | ||
| TRC | B115380-500mg |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole |
2751-84-0 | 500mg |
$ 700.00 | 2022-06-07 | ||
| Alichem | A069003141-1g |
2-(4-Bromophenyl)-1-methyl-1H-benzo[d]imidazole |
2751-84-0 | 95% | 1g |
$499.20 | 2023-09-02 | |
| abcr | AB302544-1g |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole, 95%; . |
2751-84-0 | 95% | 1g |
€252.10 | 2025-02-18 | |
| abcr | AB302544-5g |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole, 95%; . |
2751-84-0 | 95% | 5g |
€811.00 | 2025-02-18 |
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole
Comprehensive Overview of 2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole (CAS No. 2751-84-0)
2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole (CAS No. 2751-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzimidazole derivative is characterized by its unique molecular structure, which includes a bromophenyl group and a methyl substitution on the nitrogen atom. The compound's versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and functional materials.
In recent years, the demand for heterocyclic compounds like 2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its potential as a pharmacophore in designing kinase inhibitors and antimicrobial agents. The bromine moiety in the compound offers a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in drug discovery.
From a synthetic chemistry perspective, CAS No. 2751-84-0 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex aromatic systems. Its compatibility with palladium-catalyzed reactions makes it a staple in laboratories focused on organic synthesis. Additionally, the compound's stability under various reaction conditions has been a topic of discussion in scientific forums and research publications.
The 2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole also finds relevance in material science, where its aromatic and electron-rich nature contributes to the development of organic semiconductors and luminescent materials. With the rise of optoelectronic devices, such as OLEDs and sensors, researchers are exploring its incorporation into π-conjugated systems to enhance charge transport properties. This aligns with the broader industry shift toward sustainable and high-performance materials.
Quality control and analytical characterization of 2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole are critical for ensuring its efficacy in research applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's spectral data and physical properties (e.g., melting point, solubility) are well-documented, facilitating its use in high-throughput screening and combinatorial chemistry.
In conclusion, 2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole (CAS No. 2751-84-0) is a multifaceted compound with broad applications in drug development, organic synthesis, and advanced materials. Its structural features and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing molecular design and functional innovation. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of chemists and material scientists worldwide.
2751-84-0 (2-(4-Bromo-phenyl)-1-methyl-1H-benzoimidazole) Related Products
- 2620-76-0(2-(4-Bromophenyl)-1-phenyl-1H-benzoimidazole)
- 92152-36-8(2-(2-Bromophenyl)-1-methyl-1H-benzo[d]imidazole)
- 760212-40-6(2-(3-Bromophenyl)-1-phenyl-1H-benzodimidazole)
- 76145-60-3(3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)-)
- 760212-55-3(5-broMo-1,2-diphenyl-1H-benzo[d]iMidazole)
- 76145-46-5(3H-Naphth[1,2-d]imidazole, 3-methyl-2-phenyl-)
- 824394-91-4(1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-1-methyl-)
- 2622-63-1(1H-Benzimidazole,1-methyl-2-phenyl-)
- 2620-78-2(1-methyl-2-(4-methylphenyl)-1H-1,3-benzodiazole)
- 141045-26-3(1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene)